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Cat. No.: B1141997 Get Quote

Isopropyl 5-(diphenylphosphoryl)pentanoate: A
Technical Guide
CAS Number: 2088449-88-9

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isopropyl 5-(diphenylphosphoryl)pentanoate is an organophosphorus compound primarily

recognized as a process impurity in the synthesis of Latanoprost, a prostaglandin F2α

analogue used in the treatment of glaucoma and ocular hypertension.[1] Its presence as an

impurity necessitates its characterization and the development of analytical methods for its

detection and quantification to ensure the quality and safety of the final drug product. This

technical guide provides a comprehensive overview of the known properties, synthesis, and

analysis of Isopropyl 5-(diphenylphosphoryl)pentanoate.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Isopropyl 5-
(diphenylphosphoryl)pentanoate is presented in the table below. The data is compiled from

various chemical suppliers and databases.
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Property Value Reference

Molecular Formula C₂₀H₂₅O₃P [2][3][4]

Molecular Weight 344.38 g/mol [4]

CAS Number 2088449-88-9 [2][3][4]

Appearance Crystalline solid [1]

Purity >95% (HPLC) [4]

Solubility

Soluble in DMF (25 mg/ml),

DMSO (25 mg/ml), and

Ethanol (50 mg/ml). Limited

solubility in aqueous media.

[2]

Storage Temperature -20°C [4]

Boiling Point (Predicted) 437.2 ± 28.0 °C [5]

Density (Predicted) 1.10 ± 0.1 g/cm³ [5]

InChI

InChI=1S/C20H25O3P/c1-

17(2)23-20(21)15-9-10-16-

24(22,18-11-5-3-6-12-18)19-

13-7-4-8-14-19/h3-8,11-

14,17H,9-10,15-16H2,1-2H3

[4]

SMILES
CC(C)OC(=O)CCCCP(=O)

(c1ccccc1)c2ccccc2
[2][4]

Synthesis
The synthesis of Isopropyl 5-(diphenylphosphoryl)pentanoate typically involves a multi-step

process. A general synthetic workflow is outlined below.
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5-Bromopentanoic acid Esterification Isopropanol, Acid catalyst Isopropyl 5-bromopentanoate

Michaelis-Arbuzov Reaction Isopropyl 5-(diphenylphosphoryl)pentanoate

Diphenylphosphine oxide  Base

Click to download full resolution via product page

A generalized synthetic workflow for Isopropyl 5-(diphenylphosphoryl)pentanoate.

Biological Activity and Signaling Pathways
Currently, there is a significant lack of publicly available information regarding the specific

biological activity and mechanism of action of Isopropyl 5-(diphenylphosphoryl)pentanoate.

Its primary characterization in scientific literature is as a chemical impurity.

Toxicology: The available safety data indicates that Isopropyl 5-
(diphenylphosphoryl)pentanoate is a skin and eye irritant.[3] No in-depth toxicological

studies have been published.

Pharmacology: As an organophosphorus compound, there is a potential for interaction with

various biological systems. However, without specific studies, any discussion on its

pharmacological effects would be speculative. Its structural similarity to other

organophosphorus compounds does not provide a direct correlation to a specific biological

activity.

Due to the absence of research on its biological effects, no signaling pathways have been

elucidated for Isopropyl 5-(diphenylphosphoryl)pentanoate.

Experimental Protocols
The most relevant experimental protocol available for this compound is its detection and

quantification as an impurity in Latanoprost formulations, typically using High-Performance

Liquid Chromatography (HPLC) with UV detection.

Analytical Method: HPLC-UV for Impurity Profiling
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This section outlines a general experimental protocol for the analysis of Isopropyl 5-
(diphenylphosphoryl)pentanoate in a Latanoprost drug substance or product.

Sample and Standard Preparation

HPLC Analysis

Data Analysis

Latanoprost Sample

Dissolve in appropriate solvent
(e.g., Acetonitrile/Water)

Reference Standard
(Isopropyl 5-(diphenylphosphoryl)pentanoate)

Dilute to working concentration

Sample Solution Standard Solution

Inject Sample and Standard Solutions

HPLC System with UV Detector

C18 Reversed-Phase Column

Isocratic or Gradient Elution
(e.g., Acetonitrile/Water mixture)

UV Detection at a specified wavelength

Obtain Chromatograms

Integrate Peak Areas

Quantify Impurity
(Compare sample peak area to standard)
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A typical workflow for the HPLC-UV analysis of Isopropyl 5-(diphenylphosphoryl)pentanoate
as an impurity.

Methodology Details:

Instrumentation: A standard HPLC system equipped with a UV-Vis detector is suitable.

Column: A C18 reversed-phase column is commonly used for the separation of Latanoprost

and its impurities.

Mobile Phase: The mobile phase is typically a mixture of an organic solvent (e.g.,

acetonitrile) and an aqueous buffer. The composition can be isocratic (constant) or a gradient

(changing over time) to achieve optimal separation.

Detection: UV detection is performed at a wavelength where both Latanoprost and the

impurity have significant absorbance.

Standard Preparation: A reference standard of Isopropyl 5-
(diphenylphosphoryl)pentanoate is required for accurate quantification. A stock solution is

prepared and diluted to a known concentration.

Sample Preparation: The Latanoprost drug substance or product is dissolved in a suitable

solvent and diluted to fall within the linear range of the assay.

Quantification: The amount of Isopropyl 5-(diphenylphosphoryl)pentanoate in the sample

is determined by comparing the peak area of the impurity in the sample chromatogram to the

peak area of the known concentration of the reference standard.

Conclusion
Isopropyl 5-(diphenylphosphoryl)pentanoate is a well-characterized organophosphorus

compound, primarily of interest to researchers and professionals in the field of pharmaceutical

development and quality control due to its status as a process impurity in Latanoprost

synthesis. While its physicochemical properties and analytical detection methods are

established, there is a clear gap in the understanding of its biological activity and toxicological

profile beyond basic irritation data. Future research could focus on investigating the potential
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biological effects of this molecule, given its organophosphorus nature, to provide a more

complete safety and activity profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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